Cas no 129009-83-2 (15-Oxa-3,6,9,12-tetraazahexadecanoicacid, 6,9-bis(carboxymethyl)-3-[2-[(2-methoxyethyl)amino]-2-oxoethyl]-11-oxo-)

• Product Name: 15-Oxa-3,6,9,12-tetraazahexadecanoicacid, 6,9-bis(carboxymethyl)-3-[2-[(2-methoxyethyl)amino]-2-oxoethyl]-11-oxo-
• CAS No: 129009-83-2
• MF: C₂₀H₃₇N₅O₁₀
• MW: 507.535285711288
• CID: 155016
• PubChem ID: 60806
• Update Time: 2025-04-19

15-Oxa-3,6,9,12-tetraazahexadecanoicacid, 6,9-bis(carboxymethyl)-3-[2-[(2-methoxyethyl)amino]-2-oxoethyl]-11-oxo- Chemical and Physical Properties

Names and Identifiers

• 15-Oxa-3,6,9,12-tetraazahexadecanoicacid, 6,9-bis(carboxymethyl)-3-[2-[(2-methoxyethyl)amino]-2-oxoethyl]-11-oxo-
• 15-Oxa-3,6,9,12-tetraazahexadecanoicacid, 6,9-bis(carboxymethyl)-3-[2-[(2-methoxyethyl)amino]-...
• 2-[bis[2-[carboxymethyl-[2-(2-methoxyethylamino)-2-oxoethyl]amino]ethyl]amino]acetic acid
• VERSETAMIDE
• mp1196
• UNII-N78PI4C683
• N,N-Bis[2-[[(Carboxymethyl)[(2-methoxyethyl)carbamoyl]methyl]amino]ethyl]glycine
• MP 1196
• SCHEMBL2109367
• 2-Oxa-5,8,11,14-tetraazahexadecan-16-oic acid, 8,11-bis(carboxymethyl)-14-(2-((2-methoxyethyl)amino)-2-oxoethyl)-6-oxo-
• 129009-83-2
• VERSETAMIDE [INN]
• D06292
• N,N-Bis(2-((carboxymethyl)(((2-methoxyethyl)carbamoyl)methyl)amino)ethyl)glycine
• NS00040672
• DTXSID00156031
• MP-1196
• N78PI4C683
• Q27284665
• Versetamide [USAN:INN]
• N,N-Bis[2-[(carboxymethyl)[[(2-methoxyethyl)carbamoyl]methyl]amino]ethyl]glycine
• VERSETAMIDE [II]
• Versetamide (USAN/INN)
• CHEBI:177768
• AKOS015896622
• VERSETAMIDE [USAN]
• CHEMBL1615772

• Inchi： 1S/C20H37N5O10/c1-34-9-3-21-16(26)11-24(14-19(30)31)7-5-23(13-18(28)29)6-8-25(15-20(32)33)12-17(27)22-4-10-35-2/h3-15H2,1-2H3,(H,21,26)(H,22,27)(H,28,29)(H,30,31)(H,32,33)
• InChI Key： AXFGWXLCWCNPHP-UHFFFAOYSA-N
• SMILES： OC(CN(CCN(CC(=O)O)CC(NCCOC)=O)CCN(CC(=O)O)CC(NCCOC)=O)=O

Computed Properties

• Exact Mass: 507.25400
• Monoisotopic Mass: 507.254042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 22
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 198
• XLogP3: -9.3

Experimental Properties

• Density: 1.305±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 809.3°Cat760mmHg
• Flash Point: 443.2°C
• Refractive Index: 1.536
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 198.28000
• LogP: -2.54680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives